![molecular formula C17H14N2O7 B1469574 PNZ-ONb CAS No. 1154758-31-2](/img/structure/B1469574.png)
PNZ-ONb
Overview
Description
PNZ-ONb, also known as 1,3-Dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2 (3H)-yl 4-nitrobenzyl carbonate, is a chemical compound with the molecular formula C17H14N2O7 . It has a molecular weight of 358.3 . It is used in research and development .
Synthesis Analysis
This compound is used as a temporary protecting group for α-amino functionalities in solid-phase peptide synthesis . The pNZ group is removed with SnCl2 in nearly neutral conditions . The pNZ protected amino acids prepared using the azide method were obtained as white solids in relatively high yields (71-94%) and purity .
Chemical Reactions Analysis
The main chemical reaction involving this compound is its use as a temporary protecting group in peptide synthesis . The pNZ group is removed by reduction of the nitro group, which gives the p-aminobenzyloxycarbonyl derivative, followed by spontaneous collapse via 1,6-electron pair shift to afford the quinonimine methide and the carbamic acid . Finally, the carbamic acid decomposes to the corresponding free amino acid .
Mechanism of Action
The mechanism of action of PNZ-ONb in peptide synthesis involves its use as a temporary protecting group . The pNZ group is removed with SnCl2 in nearly neutral conditions . The removal of the pNZ group is based on reduction of the nitro group, which gives the p-aminobenzyloxycarbonyl derivative, followed by spontaneous collapse via 1,6-electron pair shift to afford the quinonimine methide and the carbamic acid .
Properties
IUPAC Name |
[(1R,7S)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl] (4-nitrophenyl)methyl carbonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O7/c20-15-13-10-3-4-11(7-10)14(13)16(21)18(15)26-17(22)25-8-9-1-5-12(6-2-9)19(23)24/h1-6,10-11,13-14H,7-8H2/t10-,11+,13?,14? | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQPBWZAECBQIKQ-WHCAJBEMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC1C3C2C(=O)N(C3=O)OC(=O)OCC4=CC=C(C=C4)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2C=C[C@H]1C3C2C(=O)N(C3=O)OC(=O)OCC4=CC=C(C=C4)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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